Cas no 61367-16-6 (methyl cis-4-aminocyclohexanecarboxylate hydrochloride)

• Product Name: methyl cis-4-aminocyclohexanecarboxylate hydrochloride
• CAS No: 61367-16-6
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD08274537
• CID: 522937
• PubChem ID: 18521575
• Update Time: 2025-11-02

methyl cis-4-aminocyclohexanecarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl cis-4-Aminocyclohexanecarboxylate Hydrochloride
• cis-Methyl 4-aminocyclohexanecarboxylate hydrochloride
• Cyclohexanecarboxylicacid, 4-amino-, methyl ester, hydrochloride (1:1), cis-
• H-1,4-cis-ACHC-OMe*HCl
• Methyl cis-4-aminocyclohexanecarboxylate HCl
• cis-4-Aminocyclohexanecarboxylic Acid Methyl Ester Hydrochloride
• Methyl trans-4-Aminocyclohexanecarboxylate Hydrochloride
• Methyl 4-Aminocyclohexanecarboxylate Hydrochloride
• methyl 4-aminocyclohexane-1-carboxylate hydrochloride
• trans-4-Amino-cyclohexanecarboxylic acid methyl ester hydrochloride
• Cyclohexanecarboxylic acid, 4-amino-, methyl ester, hydrochloride
• Methyl 4-aminocyclohexanecarboxylate HCl
• trans-Methyl 4-amin
• cis-4-Amino-cyclohexanecarboxylic acid methyl ester Hydrochloride
• methyl 4-aminocyclohexane-1-carboxylate;hydrochloride
• BCP17061
• cis-4-Amino-cyclohexanecarboxylic acid methyl ester Hydrochloride, AldrichCPR
• trans-4-Amino-cyclohexanecarboxylic acid methyl ester; hydrochloride
• NSC145143
• 61367-07-5
• H-1,4-trans-ACHC-OMe*HCl
• MFCD11870896
• Methyl4-AminocyclohexanecarboxylateHydrochloride
• DS-8847
• cis-4-Aminocyclohexanecarboxylic acid methyl ester hcl
• trans-4-Aminocyclohexanecarboxylic Acid Methyl Ester Hydrochloride
• methyl cis-4-aminocyclo-hexanecarboxylate hydrochloride
• AB9597
• cis-4-amino-cyclohexanecarboxylic methyl ester, hydrochloride
• SY022826
• Cyclohexanecarboxylic acid, 4-amino-, methyl ester, hydrochloride, cis-
• NHAYDXCUCXRAMF-MEZFUOHNSA-N
• SY027952
• METHYL TRANS-4-AMINOCYCLOHEXANECARBOXYLATE, HCL
• methyl 4-aminocyclohexane-1-carboxylate HCl
• NHAYDXCUCXRAMF-UKMDXRBESA-N
• DB-360778
• Z1255356909
• methyl cis-4-amino-1-cyclohexane carboxylate hydrochloride
• Methyl trans-4-aminocyclohexanecarboxylate HCl
• 100707-54-8
• trans-Methyl 4-aminocyclohexanecarboxylate hydrochloride
• methyl trans-4-aminocyclohexane-carboxylate-hydrochloride
• PB31055
• methyl (1s,4s)-4-aminocyclohexane-1-carboxylate hydrochloride
• TRANS-4-AMINO-CYCLOHEXYLCARBOXYLIC ACID METHYL ESTER HYDROCHLORIDE
• NSC145378
• DB-072945
• 4-Amino-cyclohexanecarboxylic acid methyl ester hydrochloride
• cis-4-amino-cyclohexanecarboxylic acid, methyl ester hydrochloride
• 61367-16-6
• 4-Aminocyclohexanecarboxylic Acid Methyl Ester Hydrochloride
• A1-01086
• Z1270446306
• EN300-1719516
• M1986
• methyl trans-4-aminocyclohexane carboxylate hydrochloride
• trans-4-Amino-cyclohexanecarboxylic acid methyl ester hydrochloride, AldrichCPR
• PB17505
• Z1255361219
• methyl cis-4-aminocyclohexane-1-carboxylate hydrochloride
• SC5021
• SB30077
• 4-Amino-cyclohexanecarboxylic acid methyl ester hydrochloride, AldrichCPR
• SCHEMBL363034
• methyl (1r,4r)-4-aminocyclohexane-1-carboxylate hydrochloride
• M1985
• EN300-70806
• AKOS015845731
• cis-4-Aminocyclohexylcarboxylic acid methyl ester hydrochloride
• AS-44979
• AKOS015849557
• GS-3852
• MFCD08274538
• CS-0342482
• CS-W015759
• SCHEMBL363033
• CIS-4-AMINO-CYCLOHEXYLCARBOXYLIC ACID METHYL ESTER HYDROCHLORIDE
• H-1,4-cis-ACHC-OMe Hydrochloride
• Methyl 4-aminocyclohexane-1-carboxylate--hydrogen chloride (1/1)
• trans-methyl 4-amino-cyclohexanecarboxylate hydrochloride
• MFCD08274537
• AKOS015906979
• DTXSID80976895
• Cyclohexanecarboxylic acid, 4-amino-, methyl ester, hydrochloride (1:1)
• CS-W005921
• SCHEMBL1178819
• H-1,4-CIS-ACHC-OME HCL
• (1R,4R)-METHYL 4-AMINOCYCLOHEXANECARBOXYLATE HYDROCHLORIDE
• NSC-145378
• M1984
• (trans)-methyl 4-aminocyclohexanecarboxylate hydrochloride
• Methyl 4-aminocyclohexane Carboxylate Hydrochloride
• NSC-145143
• SY022827
• EN300-1716728
• Methyl trans-4-aminocyclohexane-1-carboxylate hydrochloride
• TRANS-METHYL 4-AMINOCYCLOHEXANECARBOXYLATE HCL
• methyl cis-4-aminocyclohexanecarboxylate hydrochloride

• MDL： MFCD08274537
• Inchi： 1S/C8H15NO2.ClH/c1-11-8(10)6-2-4-7(9)5-3-6;/h6-7H,2-5,9H2,1H3;1H
• InChI Key： NHAYDXCUCXRAMF-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1CCC(CC1)N)=O

Computed Properties

• Exact Mass: 193.08700
• Monoisotopic Mass: 193.086956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3

Experimental Properties

• Melting Point: 188°C(lit.)
• PSA: 52.32000
• LogP: 2.17920

methyl cis-4-aminocyclohexanecarboxylate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on methyl cis-4-aminocyclohexanecarboxylate hydrochloride

Comprehensive Analysis of Methyl cis-4-Aminocyclohexanecarboxylate Hydrochloride (CAS No. 61367-16-6)

Methyl cis-4-aminocyclohexanecarboxylate hydrochloride (CAS No. 61367-16-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structural features, including the cis-4-aminocyclohexane moiety and ester functional group, make it a valuable intermediate for drug development, particularly in the design of bioactive molecules targeting neurological and metabolic disorders. The hydrochloride salt form enhances its stability and solubility, facilitating its application in various experimental protocols.

In recent years, the demand for methyl cis-4-aminocyclohexanecarboxylate hydrochloride has surged due to its role in synthesizing novel therapeutic agents. Researchers are particularly interested in its potential applications for central nervous system (CNS) drug discovery, where its structural rigidity and amine functionality contribute to improved blood-brain barrier penetration. This aligns with current trends in precision medicine and personalized therapeutics, addressing frequently searched topics like "CNS drug delivery optimization" and "scaffold design for neuroactive compounds."

The compound's stereochemistry (cis-configuration) is a critical aspect of its biological activity, as evidenced by growing interest in chiral pharmacology. Modern drug development emphasizes the importance of enantioselective synthesis, making CAS 61367-16-6 a subject of numerous studies exploring asymmetric hydrogenation and enzymatic resolution techniques. These methodologies respond to industry demands for greener chemistry solutions, a hot topic in sustainable pharmaceutical manufacturing.

From a synthetic chemistry perspective, methyl cis-4-aminocyclohexanecarboxylate hydrochloride serves as a versatile building block for peptide mimetics and conformationally restricted analogs. Its applications extend to materials science, where researchers investigate its incorporation into advanced polymers with tailored properties. This multidisciplinary relevance explains its frequent appearance in literature searches related to "multifunctional chemical intermediates" and "structure-activity relationship (SAR) studies."

Quality control of 61367-16-6 involves rigorous analytical characterization, including HPLC purity assessment and chiral chromatography to verify the cis-configuration. The pharmaceutical industry's increasing emphasis on quality by design (QbD) principles has elevated the importance of such analytical protocols, connecting this compound to trending discussions about regulatory compliance in API manufacturing.

Emerging research directions for methyl cis-4-aminocyclohexanecarboxylate hydrochloride include its potential in prodrug design and targeted drug delivery systems. These applications capitalize on its amine group for conjugation chemistry and its ester functionality for controlled release mechanisms. Such developments align with frequently searched concepts like "smart drug formulations" and "controlled-release technologies," demonstrating the compound's ongoing relevance in cutting-edge pharmaceutical science.

The stability profile of CAS 61367-16-6 under various storage conditions has been extensively documented, with particular attention to its hygroscopic nature as a hydrochloride salt. This information is crucial for laboratory personnel and addresses common queries about "chemical storage best practices" and "handling amine hydrochloride compounds." Proper handling ensures optimal performance in downstream applications while maintaining safety standards.

In the context of green chemistry initiatives, synthetic routes to methyl cis-4-aminocyclohexanecarboxylate hydrochloride have evolved to incorporate catalytic methods and reduce organic solvent usage. These improvements respond to industry-wide searches for "sustainable synthetic protocols" and "environmentally friendly chemical production," highlighting the compound's role in advancing greener pharmaceutical manufacturing practices.

Patent literature reveals growing intellectual property activity surrounding derivatives of cis-4-aminocyclohexanecarboxylate, particularly in therapeutic areas such as pain management and cognitive enhancement. This commercial interest underscores the compound's value in drug discovery pipelines and explains its prominence in searches related to "novel pharmaceutical intermediates" and "patented chemical entities."

Analytical method development for 61367-16-6 remains an active research area, with recent advancements in LC-MS techniques enabling more sensitive detection and quantification. These methodologies address laboratory professionals' frequent inquiries about "trace analysis of amine compounds" and "impurity profiling in pharmaceutical intermediates," demonstrating the compound's significance in analytical chemistry applications.

The global market for methyl cis-4-aminocyclohexanecarboxylate hydrochloride reflects increasing demand from both academic research institutions and industrial R&D departments. Market analysis reports frequently cite this compound when discussing "specialty chemical growth trends" and "pharmaceutical intermediate supply chains," indicating its economic importance in the fine chemicals sector.

Future research directions for CAS 61367-16-6 may explore its potential in emerging therapeutic modalities such as PROTACs (proteolysis targeting chimeras) and other targeted protein degradation strategies. These innovative approaches represent a hot topic in drug discovery, frequently appearing in searches for "next-generation therapeutic platforms" and "novel mechanism drugs."